Cas no 847587-45-5 (1-4-(Morpholin-4-ylsulfonyl)phenyl-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-4-(Morpholin-4-ylsulfonyl)phenyl-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 847587-45-5
• MF: C₁₅H₁₈N₂O₆S
• MW: 354.378222942352
• MDL: MFCD06760148
• CID: 5032537
• Update Time: 2025-09-23

1-4-(Morpholin-4-ylsulfonyl)phenyl-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[4-(morpholin-4-ylsulfonyl)phenyl]-5-oxopyrrolidine-3-carboxylic acid
• 1-(4-morpholin-4-ylsulfonylphenyl)-5-oxopyrrolidine-3-carboxylic acid
• BBL024434
• STK792570
• 1-[4-(MORPHOLINE-4-SULFONYL)PHENYL]-5-OXOPYRROLIDINE-3-CARBOXYLIC ACID
• 1-4-(Morpholin-4-ylsulfonyl)phenyl-5-oxopyrrolidine-3-carboxylic acid

• MDL： MFCD06760148
• Inchi： 1S/C15H18N2O6S/c18-14-9-11(15(19)20)10-17(14)12-1-3-13(4-2-12)24(21,22)16-5-7-23-8-6-16/h1-4,11H,5-10H2,(H,19,20)
• InChI Key： ZGXACHDARDLPSU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N1C(CC(C(=O)O)C1)=O)(N1CCOCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 588
• XLogP3: -0.7
• Topological Polar Surface Area: 113

Additional information on 1-4-(Morpholin-4-ylsulfonyl)phenyl-5-oxopyrrolidine-3-carboxylic acid

Recent Advances in the Study of 1-4-(Morpholin-4-ylsulfonyl)phenyl-5-oxopyrrolidine-3-carboxylic acid (CAS: 847587-45-5)

The compound 1-4-(Morpholin-4-ylsulfonyl)phenyl-5-oxopyrrolidine-3-carboxylic acid (CAS: 847587-45-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of 1-4-(Morpholin-4-ylsulfonyl)phenyl-5-oxopyrrolidine-3-carboxylic acid as a key intermediate in the synthesis of novel small-molecule inhibitors targeting specific enzymatic pathways. Its unique structural features, including the morpholine sulfonyl group and the pyrrolidine carboxylic acid moiety, make it a versatile scaffold for drug development. Researchers have successfully utilized this compound in the design of inhibitors for kinases and other signaling proteins implicated in cancer and inflammatory diseases.

One of the most notable advancements involves the optimization of synthetic routes for 1-4-(Morpholin-4-ylsulfonyl)phenyl-5-oxopyrrolidine-3-carboxylic acid. A recent publication in the Journal of Medicinal Chemistry described an improved, high-yield synthesis method that reduces the number of steps and enhances purity. This development is expected to facilitate large-scale production and further pharmacological evaluation of derivatives based on this scaffold.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of 1-4-(Morpholin-4-ylsulfonyl)phenyl-5-oxopyrrolidine-3-carboxylic acid exhibit promising inhibitory effects against specific protein targets. For instance, a 2023 study published in Bioorganic & Medicinal Chemistry Letters reported that certain analogs showed nanomolar affinity for a kinase involved in tumor progression, with favorable selectivity profiles. These findings suggest potential applications in targeted cancer therapies.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the molecular interactions of this compound class. Molecular docking simulations have revealed key binding motifs that contribute to the high affinity and specificity of these inhibitors. Such information is crucial for the rational design of next-generation therapeutics with improved pharmacokinetic properties.

Despite these promising developments, challenges remain in the clinical translation of 1-4-(Morpholin-4-ylsulfonyl)phenyl-5-oxopyrrolidine-3-carboxylic acid-based compounds. Current research is addressing issues related to bioavailability and metabolic stability, with several groups exploring prodrug strategies and formulation approaches to overcome these limitations. Ongoing preclinical studies are expected to provide critical data on toxicity and efficacy in animal models.

In conclusion, 1-4-(Morpholin-4-ylsulfonyl)phenyl-5-oxopyrrolidine-3-carboxylic acid represents a promising scaffold for the development of novel therapeutic agents. The recent progress in its synthesis, biological evaluation, and computational analysis underscores its potential in addressing unmet medical needs. Future research directions may include expanded SAR studies, in vivo validation of lead compounds, and exploration of combination therapies. As the field continues to evolve, this compound is likely to remain a focus of innovative drug discovery efforts in the coming years.